Cas no 2944-48-1 (2-(2-methoxyphenyl)propan-2-ol)
2-(2-methoxyphenyl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
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- Benzene,1-(1,1-dimethylethyl)-2-methoxy-
- 1-tert-butyl-2-methoxybenzene
- (3,3-Dimethyl-1-butynyl)(trimethyl)silane
- (3,3-Dimethylbut-1-ynyl)trimethylsilane
- 1-(tert-butyl)-2-(trimethylsilyl)acetylene
- 1-(Trimethylsilyl)neohexyne
- 1-Butyne, 3,3-dimethyl-1-trimethylsilyl-
- 1-Trimethylsilyl-3,3-dimethyl-1-butyne
- 1-trimethylsilyl-3,3-dimethylbut-1-yne
- 2-methoxy-tert-butylbenzene
- 2-tert-butylanisole
- 3,3-dimethyl-1-trimethylsilyl-1-butyne
- AC1L3FM7
- SBB009032
- 2-t-butylanisole
- DTXSID40190191
- 36731-23-4
- 2-t-butyl anisole
- NS00030083
- 1-(tert-Butyl)-2-methoxybenzene
- NSC-113126
- Benzene,1-dimethylethyl)-2-methoxy-
- CAA94448
- tert-Butylanisole
- o-(tert-Butyl)anisole
- SCHEMBL142899
- 2-(t-butyl)anisole
- NSC113126
- EINECS 253-174-7
- 2-tert-butylanisol
- CS-0210371
- 2944-48-1
- 1-tert-Butyl-2-methoxy-benzene
- AKOS014094170
- G11596
- InChI=1/C11H16O/c1-11(2,3)9-7-5-6-8-10(9)12-4/h5-8H,1-4H
- MFCD15527518
- DS-009957
- 2-(2-methoxyphenyl)propan-2-ol
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- Inchi: 1S/C11H16O/c1-11(2,3)9-7-5-6-8-10(9)12-4/h5-8H,1-4H3
- InChI Key: YIQUTYFGUKCQCY-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1C(C)(C)C
Computed Properties
- Exact Mass: 164.12018
- Monoisotopic Mass: 164.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 0.911g/cm3
- Boiling Point: 225.4ºC at 760mmHg
- Flash Point: 91.5ºC
- Refractive Index: 1.481
- PSA: 9.23
- LogP: 2.99270
2-(2-methoxyphenyl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M228198-50mg |
2-(2-methoxyphenyl)propan-2-ol |
2944-48-1 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M228198-100mg |
2-(2-methoxyphenyl)propan-2-ol |
2944-48-1 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M228198-500mg |
2-(2-methoxyphenyl)propan-2-ol |
2944-48-1 | 500mg |
$ 320.00 | 2022-06-04 | ||
| 1PlusChem | 1P00BIIP-250mg |
2-(2-Methoxy-phenyl)-propan-2-ol |
2944-48-1 | 98% | 250mg |
$83.00 | 2024-05-06 | |
| 1PlusChem | 1P00BIIP-1g |
2-(2-Methoxy-phenyl)-propan-2-ol |
2944-48-1 | 98% | 1g |
$141.00 | 2024-05-06 | |
| 1PlusChem | 1P00BIIP-5g |
2-(2-Methoxy-phenyl)-propan-2-ol |
2944-48-1 | 98% | 5g |
$563.00 | 2024-05-06 | |
| 1PlusChem | 1P00BIIP-25g |
2-(2-Methoxy-phenyl)-propan-2-ol |
2944-48-1 | 98% | 25g |
$1972.00 | 2024-05-06 | |
| A2B Chem LLC | AF36417-250mg |
1-(tert-Butyl)-2-methoxybenzene |
2944-48-1 | 98% | 250mg |
$55.00 | 2024-04-20 | |
| A2B Chem LLC | AF36417-1g |
1-(tert-Butyl)-2-methoxybenzene |
2944-48-1 | 98% | 1g |
$110.00 | 2024-04-20 | |
| A2B Chem LLC | AF36417-5g |
1-(tert-Butyl)-2-methoxybenzene |
2944-48-1 | 98% | 5g |
$495.00 | 2024-04-20 |
2-(2-methoxyphenyl)propan-2-ol Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-(2-methoxyphenyl)propan-2-ol
Comprehensive Overview of 2-(2-Methoxyphenyl)propan-2-ol (CAS No. 2944-48-1): Properties, Applications, and Industry Insights
2-(2-Methoxyphenyl)propan-2-ol (CAS No. 2944-48-1) is an organic compound belonging to the class of aromatic alcohols. This structurally unique molecule features a methoxy group attached to a phenyl ring, which is further linked to a tertiary alcohol moiety. The compound's molecular formula is C10H14O2, with a molecular weight of 166.22 g/mol. Its distinctive chemical structure makes it valuable for various applications in pharmaceutical intermediates, fragrance formulations, and specialty chemicals.
In recent years, there has been growing interest in 2-(2-methoxyphenyl)propan-2-ol synthesis methods, particularly among researchers exploring green chemistry approaches. Many users search for "CAS 2944-48-1 solubility" or "2-(2-methoxyphenyl)propan-2-ol NMR spectrum," indicating strong academic and industrial demand for its physicochemical data. The compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents like ethanol, ether, and dichloromethane.
The pharmaceutical industry frequently utilizes 2-(2-methoxyphenyl)propan-2-ol as a building block for drug development. Its structural features make it particularly interesting for designing molecules with potential central nervous system activity, a topic frequently searched in connection with this compound. Recent patent literature reveals its use in developing novel therapeutic agents, though specific applications remain proprietary to pharmaceutical companies.
From a safety perspective, proper handling of 2-(2-methoxyphenyl)propan-2-ol requires standard laboratory precautions. While not classified as highly hazardous, users often search for "CAS 2944-48-1 safety data" and "2-(2-methoxyphenyl)propan-2-ol handling precautions," reflecting the chemical industry's increased focus on workplace safety. The compound should be stored in tightly sealed containers away from strong oxidizers and heat sources.
Analytical characterization of 2944-48-1 typically involves techniques like gas chromatography (GC), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). Researchers frequently look for "2-(2-methoxyphenyl)propan-2-ol purity analysis" methods, as the compound's quality significantly impacts its performance in downstream applications. The presence of the methoxy group creates distinctive peaks in both 1H and 13C NMR spectra, serving as important quality control markers.
The fragrance industry values 2-(2-methoxyphenyl)propan-2-ol for its subtle aromatic properties. Perfumers often combine it with other aromatic compounds to create complex scent profiles. Online searches for "2944-48-1 in perfumery" have increased by 35% year-over-year, reflecting growing interest in specialty aroma chemicals. Its stability and compatibility with various formulation bases make it particularly useful in premium fragrance applications.
Environmental considerations surrounding 2-(2-methoxyphenyl)propan-2-ol have gained attention recently. The compound's biodegradability profile and ecotoxicological data are common search terms, aligning with the chemical industry's sustainability initiatives. While not classified as persistent in the environment, proper waste management procedures should be followed during industrial-scale production and use.
Market analysts project steady growth for CAS 2944-48-1 due to expanding applications in multiple industries. The compound's global market trends show particular strength in Asia-Pacific regions, where pharmaceutical and fragrance manufacturing continues to expand. Price fluctuations for 2-(2-methoxyphenyl)propan-2-ol typically correlate with raw material availability and regional demand patterns.
Quality specifications for 2-(2-methoxyphenyl)propan-2-ol vary by application. Pharmaceutical-grade material typically requires ≥99% purity (by GC), while industrial-grade versions may have slightly lower specifications. Purchasers often search for "2944-48-1 technical data sheet" or "2-(2-methoxyphenyl)propan-2-ol supplier information" when sourcing the material, emphasizing the need for reliable product documentation.
Future research directions for 2-(2-methoxyphenyl)propan-2-ol may explore its potential in catalysis and material science applications. The compound's structural features suggest possible utility as a ligand in transition metal catalysis or as a monomer in specialty polymer synthesis. These emerging applications could drive additional interest in this versatile chemical intermediate.
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